![molecular formula C6H6ClNO B1360356 2-Chloro-5-hydroxymethylpyridine CAS No. 21543-49-7](/img/structure/B1360356.png)
2-Chloro-5-hydroxymethylpyridine
Overview
Description
2-Chloro-5-hydroxymethylpyridine is a chemical compound with the empirical formula C6H6ClNO . It is used for the synthesis of various pharmaceutical compounds and can also be used for the synthesis of new neonicotinoid compounds .
Synthesis Analysis
The synthesis of this compound involves the remodeling of (Aza)indole/Benzofuran skeletons . This method allows the selective introduction of multiple functional groups, resulting in the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups .Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring with a chlorine atom and a hydroxymethyl group attached to it .Chemical Reactions Analysis
This compound is used as a building block in the synthesis of various other chemicals, such as dyes, pigments, and flavoring agents . It can also be used in the manufacturing of pesticide products .Physical And Chemical Properties Analysis
This compound has a molecular weight of 143.57 . It has a melting point of 51-54 °C .Scientific Research Applications
Synthesis and Reactivity
- 2-Chloro-5-hydroxymethylpyridine and related compounds have been studied for their synthesis and reactivity. These studies include the preparation of various derivatives and the examination of their reactivity towards different reagents. For instance, Kolder and Hertog (2010) explored the synthesis of 5-chloro-2,4-dihydroxypyridine and its reactivity towards bromine and hydrobromic and hydrochloric acids (Kolder & Hertog, 2010).
Catalysis and Chemical Transformations
- The compound has been utilized in nickel-catalyzed hydrogenolysis and conjugate addition reactions. Hanna et al. (2017) demonstrated that 2-hydroxymethylpyridines undergo nickel-catalyzed hydrogenolysis, supporting the intermediacy of a benzylzinc complex (Hanna, Harris, Domon, & Jarvo, 2017).
Structural and Energetic Studies
- Research has been conducted on the structural and energetic properties of chlorohydroxypyridines. Miranda, Matos, and Morais (2013) performed a study using experimental calorimetry techniques and computational calculations to understand the structure and energetics of various chlorohydroxypyridines, including this compound (Miranda, Matos, & Morais, 2013).
Spectroscopic and Computational Analysis
- Spectroscopic studies, such as FTIR and FT-Raman, along with computational analysis using Density Functional Theory (DFT), have been employed to understand the structural, physical, and chemical properties of pyridine derivatives, including this compound. Sangeetha and Mathammal (2016) conducted a detailed study using these methods (Sangeetha & Mathammal, 2016).
Electronic and Vibrational Features
- Studies on electronic and vibrational features of this compound have been conducted, including an evaluation of its electronic properties in different solvents. Selvakumari et al. (2021) explored these aspects using various spectroscopic and computational techniques (Selvakumari, Venkataraju, Muthu, Irfan, & Saral, 2021).
Coordination Chemistry
- The coordination chemistry of pyridine derivatives, including this compound, has been a subject of interest. Rawson and Winpenny (1995) reviewed the coordination chemistry of these compounds, highlighting their usage as bridging ligands in various metal complexes (Rawson & Winpenny, 1995).
Safety and Hazards
properties
IUPAC Name |
(6-chloropyridin-3-yl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClNO/c7-6-2-1-5(4-9)3-8-6/h1-3,9H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOXYBEXWMJZLJB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1CO)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20175880 | |
Record name | (6-Chloropyridin-3-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20175880 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
21543-49-7 | |
Record name | (6-Chloropyridin-3-yl)methanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021543497 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (6-Chloropyridin-3-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20175880 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Chloro-5-hydroxymethyl pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes Fusarium sp. strain CS-3 significant in the context of acetamiprid contamination?
A1: Fusarium sp. strain CS-3, a fungal strain isolated from soil [], exhibits a remarkable ability to degrade acetamiprid. This is significant because acetamiprid, a widely used neonicotinoid insecticide, poses environmental risks due to its persistence in soil and water systems. The study demonstrates that CS-3 can effectively utilize acetamiprid as its sole carbon source, indicating its potential for bioremediation of contaminated environments. []
Q2: Can you elaborate on the potential environmental benefits of utilizing Fusarium sp. strain CS-3?
A2: The research highlights that Fusarium sp. strain CS-3 can significantly reduce acetamiprid concentration in a controlled environment. [] This finding suggests its potential application in bioremediation strategies for contaminated soils and water resources. Further research is needed to explore large-scale applications and assess its effectiveness in different environmental conditions.
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